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Compound of Interest

Compound Name: Pyrimethanil-d5

Cat. No.: B1158844

Get Quote

Executive Summary
In the domain of quantitative pesticide residue analysis, matrix effects—signal suppression or

enhancement caused by co-eluting components—remain the primary source of analytical error.

Pyrimethanil-d5, the stable isotope-labeled analog of the anilinopyrimidine fungicide

Pyrimethanil, serves as the "Gold Standard" for correcting these deviations. This guide details

the physicochemical identity, mechanistic context, and validated analytical protocols for

deploying Pyrimethanil-d5 in LC-MS/MS and GC-MS workflows.

Part 1: Physicochemical Identity
Pyrimethanil-d5 is a deuterated isotopologue where the five hydrogen atoms on the phenyl

ring are substituted with deuterium (

). This modification increases the molecular weight by approximately 5 Daltons while
maintaining chromatographic behavior nearly identical to the non-labeled parent compound.
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Property Specification

Chemical Name N-(4,6-dimethylpyrimidin-2-yl)aniline-d5

CAS Number 2118244-83-8 (Specific to d5-variant)

Parent CAS 53112-28-0 (Unlabeled Pyrimethanil)

Molecular Formula

Molecular Weight 204.28 g/mol

Isotopic Purity
Typically

atom D

Solubility
Soluble in Acetonitrile (ACN), Methanol,

Dichloromethane

Appearance Off-white to beige solid

Structural Visualization
The following diagram illustrates the chemical structure, highlighting the deuterated phenyl ring

which provides the mass shift necessary for mass spectrometric differentiation.
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Figure 1: Pyrimethanil-d5 Structure. 
Yellow nodes indicate Deuterium labeling on the phenyl ring.
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Part 2: The Parent Compound Context
To apply the internal standard effectively, one must understand the target analyte. Pyrimethanil

is a broad-spectrum anilinopyrimidine fungicide widely used on fruits (grapes, strawberries,

citrus) and vegetables.

Mechanism of Action: It inhibits the biosynthesis of methionine and the secretion of hydrolytic

enzymes (cell wall degrading enzymes) by fungi, specifically Botrytis cinerea (Grey Mold).

Residue Definition: Regulatory bodies (EFSA, EPA) usually define the residue as the parent

compound, Pyrimethanil.

Analytical Challenge: Pyrimethanil is often analyzed in complex matrices like wine or citrus

oil, which are prone to severe ionization suppression in Electrospray Ionization (ESI).

Part 3: Analytical Application (Isotope Dilution Mass
Spectrometry)
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The primary application of Pyrimethanil-d5 is in Isotope Dilution Mass Spectrometry (IDMS).

This technique compensates for errors that external calibration cannot address.

The "Why": Matrix Effect Compensation
In LC-MS/MS, co-eluting matrix components (sugars, pigments) compete for charge in the ESI

source.

Without IS: If matrix suppresses the signal by 40%, the calculated concentration is 40%

lower than reality.

With Pyrimethanil-d5: The d5 analog co-elutes with the target but is mass-resolved. Since it

experiences the exact same suppression (40%), the ratio of Analyte/IS remains constant,

yielding accurate quantification.

Selection of MRM Transitions
For Multiple Reaction Monitoring (MRM), specific precursor/product ion pairs must be selected.

Parent (Pyrimethanil): Precursor

. Common fragment:

(pyrimidine moiety).

Internal Standard (Pyrimethanil-d5): Precursor

.

Note: If the fragmentation pathway produces the pyrimidine cation (losing the phenyl ring),

the product ion for the d5 variant will be 107 (same as parent).

Note: If the fragmentation retains the phenyl ring, the product ion will shift by +5 Da.

Recommended Transitions: | Compound | Precursor (

) | Product (

) | Role | | :--- | :--- | :--- | :--- | | Pyrimethanil | 200.1 | 107.1 | Quantifier | | Pyrimethanil | 200.1 |
82.1 | Qualifier | | Pyrimethanil-d5 | 205.1 | 107.1 | IS Quantifier |
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Part 4: Experimental Protocol (QuEChERS
Workflow)
The following protocol outlines the extraction of Pyrimethanil from high-water content

commodities (e.g., grapes) using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) method, validated for use with the d5 internal standard.

Workflow Logic
Spiking: The IS is added before extraction to correct for recovery losses during the

shake/centrifuge steps.

Salting Out: Partitioning water into the aqueous layer and forcing the analyte into Acetonitrile.

d-SPE Cleanup: Removal of organic acids and sugars.
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Sample Preparation

Cleanup (d-SPE)

Analysis

Homogenized Sample
(10g Fruit)

ADD INTERNAL STANDARD
(Pyrimethanil-d5)

Step 1

Add 10mL Acetonitrile
+ QuEChERS Salts (MgSO4, NaCl)

Step 2

Vortex & Centrifuge
(4000 rpm, 5 min)

Transfer Supernatant

d-SPE Tube
(PSA + C18 + MgSO4)

Step 3

Centrifuge

LC-MS/MS Analysis
Monitor m/z 200->107 & 205->107

Quantification via
Isotope Dilution Calculation
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LC-MS/MS Conditions (Reference)
Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8µm).

Mobile Phase A: 5mM Ammonium Formate in Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 10% B to 90% B over 10 minutes.

Flow Rate: 0.4 mL/min.

Part 5: Synthesis & Stability
Synthesis Route
Commercially available Pyrimethanil-d5 is typically synthesized via the condensation of 2-

bromo-4,6-dimethylpyrimidine with aniline-d5 (perdeuterated aniline).

Reaction: Nucleophilic aromatic substitution.

Conditions: Acidic catalysis (HCl) in aqueous or alcoholic solvent under reflux.

Storage & Stability
Storage:

is recommended for long-term storage of the neat standard.

Solution Stability: Stock solutions in Acetonitrile are stable for up to 6 months at

.

Deuterium Exchange: The deuterium atoms on the phenyl ring are stable and do not

undergo exchange with solvent protons under standard analytical conditions (pH 2-8).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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